Cas no 2138384-61-7 (1-(2,2-dimethylpropyl)-1H-indazol-6-amine)

• Product Name: 1-(2,2-dimethylpropyl)-1H-indazol-6-amine
• CAS No: 2138384-61-7
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 5825183
• PubChem ID: 165479654
• Update Time: 2025-06-09

1-(2,2-dimethylpropyl)-1H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylpropyl)-1H-indazol-6-amine
• 2138384-61-7
• EN300-1112875

• Inchi： 1S/C12H17N3/c1-12(2,3)8-15-11-6-10(13)5-4-9(11)7-14-15/h4-7H,8,13H2,1-3H3
• InChI Key： CUJCDDVXTNQWTN-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C=CC=2C=N1)N)CC(C)(C)C

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2,2-dimethylpropyl)-1H-indazol-6-amine

1-(2,2-Dimethylpropyl)-1H-Indazol-6-Amine: A Comprehensive Overview

The compound with CAS No. 2138384-61-7, commonly referred to as 1-(2,2-dimethylpropyl}-1H-indazol-6-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indazole family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications in drug discovery. The indazole core of this molecule is particularly notable for its structural versatility and potential for bioactivity modulation.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2,2-dimethylpropyl}-1H-indazol-6-amine through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which has proven to significantly accelerate reaction times while maintaining high yields. This method not only enhances the scalability of production but also aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

The structural features of 1-(2,2-dimethylpropyl}-1H-indazol-6-amine make it an intriguing candidate for exploring its pharmacological properties. The presence of the dimethylpropyl group introduces steric bulk, which can influence the molecule's interactions with biological targets. Recent studies have focused on evaluating its potential as a kinase inhibitor, a property that could be invaluable in the development of anti-cancer therapies. Preclinical data suggest that this compound exhibits selective inhibitory activity against certain protein kinases, making it a promising lead compound for further optimization.

In addition to its enzymatic activity, 1-(2,2-dimethylpropyl}-1H-indazol-6-amine has also been investigated for its potential role in modulating cellular signaling pathways. Researchers have explored its effects on pathways such as the MAPK/ERK pathway and the PI3K/AKT pathway, both of which are critical in regulating cell proliferation and survival. These studies highlight the compound's potential as a multi-targeted therapeutic agent, capable of addressing complex disease mechanisms.

The application of computational chemistry tools has further enhanced our understanding of 1-(2,2-dimethylpropyl}-1H-indazol-6-amine's molecular interactions. Molecular docking studies have provided insights into its binding modes with various biological targets, offering valuable guidance for structure-based drug design. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of lead compounds with desired pharmacological profiles.

From an industrial perspective, the synthesis and characterization of 1-(2,2-dimethylpropyl}-1H-indazol-6-amine align with the broader trend toward modular and efficient chemical manufacturing processes. The use of green chemistry principles in its production not only reduces environmental impact but also enhances cost-effectiveness. As regulatory frameworks continue to emphasize sustainability in chemical manufacturing, compounds like this one represent a step toward more eco-friendly drug development practices.

In conclusion, CAS No. 2138384-61-7, or 1-(2,2-dimethylpropyl}-1H-indazol-6-amine, stands at the intersection of cutting-edge synthetic chemistry and innovative pharmacological research. Its structural features, coupled with recent advances in synthesis and computational modeling, position it as a compelling candidate for further exploration in drug discovery and development.